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Compound of Interest

Compound Name: 2-Methoxy-7-phenylnaphthalene

CAS No.: 59115-44-5

Cat. No.: B8690722

Get Quote

Executive Summary
2-Methoxy-7-phenylnaphthalene (CAS: 59115-44-5) is a specialized polycyclic aromatic

hydrocarbon (PAH) ether serving as a critical intermediate in the synthesis of high-performance

organic semiconductors and bioactive antiproliferative agents.[1][2] Structurally, it consists of a

naphthalene core substituted with a methoxy group at the C2 position and a phenyl ring at the

C7 position.

Its primary utility lies in its role as a scaffold for Dinaphtho[2,3-b:2',3'-f]thieno[3,2-b]thiophene

(DNTT) derivatives—materials essential for organic field-effect transistors (OFETs)—and as a

metabolic precursor to 7-phenyl-2-naphthol, a potent cytotoxic agent against MCF-7 breast

cancer cell lines.

Physicochemical Profile
The following data establishes the baseline identity and purity parameters for research-grade

material.
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Property Value / Description

Chemical Formula C₁₇H₁₄O

Molecular Weight 234.29 g/mol

CAS Number 59115-44-5

Appearance Yellow crystals (recrystallized from hexane)

Melting Point 65.4 – 66.3 °C

Solubility
Soluble in CH₂Cl₂, CHCl₃, THF; Low solubility in

alcohols; Insoluble in water

Mass Spectrometry EI-MS: m/z = 234 (M⁺)

Spectroscopic Characterization (¹H NMR)
Solvent: CDCl₃, 400 MHz

Methoxy Group: δ 3.95 (s, 3H) – Diagnostic Singlet

Aromatic Region:

δ 7.15 (dd, J = 8.9, 2.5 Hz, 1H)

δ 7.38 (tt, J = 7.4, 1.3 Hz, 1H)[3]

δ 7.46–7.49 (m, 2H)[3]

δ 7.70–7.72 (m, 2H)[3]

δ 7.77 (d, J = 8.5 Hz, 1H)[3]

δ 7.92 (d, J = 1.6 Hz, 1H)[3]

Synthetic Framework
The most robust synthetic route utilizes a Suzuki-Miyaura cross-coupling reaction. This protocol

ensures high regioselectivity at the C7 position, avoiding the formation of inseparable isomers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

http://pstorage-acs-6854636.s3.amazonaws.com/4287079/ol2010837_si_001.pdf
http://pstorage-acs-6854636.s3.amazonaws.com/4287079/ol2010837_si_001.pdf
http://pstorage-acs-6854636.s3.amazonaws.com/4287079/ol2010837_si_001.pdf
http://pstorage-acs-6854636.s3.amazonaws.com/4287079/ol2010837_si_001.pdf
http://pstorage-acs-6854636.s3.amazonaws.com/4287079/ol2010837_si_001.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8690722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


common in Friedel-Crafts alkylations.

Protocol: Pd-Catalyzed Cross-Coupling
Objective: Synthesis of 2-Methoxy-7-phenylnaphthalene from 7-bromo-2-

methoxynaphthalene.

Reagents:

Substrate: 7-Bromo-2-methoxynaphthalene (1.0 eq)

Coupling Partner: Phenylboronic acid (1.5 eq)

Catalyst: PdCl₂(PPh₃)₂ (5 mol%)

Base: K₃PO₄ (8.0 eq, hydrated)

Solvent: DMF (degassed)

Step-by-Step Methodology:

Inert Atmosphere Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon.

Solvation: Dissolve 7-bromo-2-methoxynaphthalene and phenylboronic acid in DMF.

Degassing: Bubble Argon through the solution for 30 minutes to remove dissolved O₂ (critical

to prevent homocoupling of boronic acid).

Catalysis Initiation: Add PdCl₂(PPh₃)₂ and K₃PO₄ under positive Argon pressure.

Reaction: Heat to 80 °C and stir for 4 hours. Monitor via TLC (Mobile phase: Hexane/DCM).

Quench & Extraction: Pour the reaction mixture into saturated aqueous NH₄Cl. Extract with

CH₂Cl₂ (3x).[4]

Purification: Dry organic layer over MgSO₄, concentrate in vacuo. Purify via silica gel column

chromatography (Eluent: DCM) followed by recrystallization from hexane.[3]

Expected Yield: 73%
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Synthetic Workflow Diagram
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Figure 1: Suzuki-Miyaura coupling workflow for the regioselective synthesis of 2-Methoxy-7-
phenylnaphthalene.

Functional Applications
Organic Electronics (Semiconductors)
2-Methoxy-7-phenylnaphthalene is a "masked" precursor for extended π-conjugated

systems.

Mechanism: The methoxy group directs electrophilic substitution (e.g., chloromethylation) to

the adjacent positions, enabling ring closure.

End-Product: It is used to synthesize DNTT (Dinaphtho[2,3-b:2',3'-f]thieno[3,2-b]thiophene),

a p-type organic semiconductor with high charge carrier mobility (>3.0 cm²/Vs) and stability

in air.

Medicinal Chemistry (Anticancer Research)
This compound serves as the lipophilic prodrug/precursor for 7-phenyl-2-naphthol (PNAP-7h).

Bioactivation: Demethylation (using BBr₃) yields the free hydroxyl variant.

Activity: The 7-phenyl-2-naphthol derivative exhibits significant cytotoxicity against MCF-7

human breast cancer cells (IC₅₀ values in the micromolar range).
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SAR Insight: The phenyl group at C7 is critical for hydrophobic interaction with the target

protein binding pocket, while the C2-hydroxyl (post-demethylation) acts as a hydrogen bond

donor.

Structure-Property Relationship Diagram
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Figure 2: Divergent application pathways: Electronic materials vs. Bioactive pharmacophores.

Safety & Handling
While specific toxicological data for this derivative is limited, it should be handled as a Category

2 Irritant based on its PAH structure.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

Storage: Store in a cool, dry place away from strong oxidizing agents. Light sensitive; keep

in amber vials.

Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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